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Compound of Interest

Compound Name: Eupalinolide K

Cat. No.: B2508484

Essential Safety and Handling Guide for
Eupalinolide K

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Eupalinolide K. The following procedures and
recommendations are designed to ensure a safe laboratory environment when working with
this potent sesquiterpenoid.

Physicochemical and Toxicological Data

Eupalinolide K is a sesquiterpene lactone isolated from Eupatorium lindleyanum.[1] While
specific quantitative toxicological data for Eupalinolide K is limited, the following table
summarizes available information for Eupalinolide K and the closely related Eupalinolide H to
provide a conservative safety profile. Sesquiterpene lactones as a class are known to have
potential antitumor activity and can be biologically active.[2]
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Property Value/iInformation Source
Chemical Name Eupalinolide K ChemFaces
CAS Number 108657-10-9 ChemFaces
Molecular Formula C20H2606 ChemFaces
Molecular Weight 362.4 g/mol ChemFaces
Physical Description Powder ChemFaces
N Chloroform, Dichloromethane,
Solubility ChemFaces
Ethyl Acetate, DMSO, Acetone
Room temperature in
continental US; may vary
Storage elsewhere. Stock solutions: MedchemExpress[1]
-80°C for 6 months; -20°C for 1
month (protect from light).
o Harmful if swallowed (Category DC Chemicals (for
Acute Toxicity (Oral) o
4). Eupalinolide H)[3]
Very toxic to aquatic life with )
. - i DC Chemicals (for
Aquatic Toxicity long lasting effects (Category

1).

Eupalinolide H)[3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling any chemical. For Eupalinolide K, the

following PPE is mandatory to minimize exposure.

Hand Protection

o Gloves: Wear chemical-resistant gloves such as nitrile rubber. Disposable gloves should be

discarded after each use or immediately after visible contact with the compound.

Eye and Face Protection

o Safety Glasses/Goggles: Use safety goggles with side-shields to protect against splashes.
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» Face Shield: A face shield may be necessary when there is a significant risk of splashing.

Skin and Body Protection

e Lab Coat: Alab coat should be worn at all times in the laboratory.

e Impervious Clothing: For larger quantities or when there is a risk of significant exposure,
impervious clothing should be worn.

Respiratory Protection

» Ventilation: Handle Eupalinolide K in a well-ventilated area, preferably within a chemical
fume hood, to avoid the formation and inhalation of dust and aerosols.

» Respirator: If working outside of a fume hood or if aerosolization is likely, a suitable respirator
should be used.

Operational and Disposal Plans
Experimental Workflow for Safe Handling

The following diagram outlines the essential steps for safely handling Eupalinolide K in a
laboratory setting.
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Safe Handling Workflow for Eupalinolide K
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Safe handling workflow for Eupalinolide K.
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Step-by-Step Handling Procedures

e Preparation:

o Before beginning any work, conduct a thorough risk assessment for the planned
experiment.

o Review the Safety Data Sheet (SDS) for Eupalinolide K and any other chemicals to be
used.

o Ensure all necessary PPE is available, in good condition, and worn correctly.
e Handling:

o All procedures involving the handling of solid Eupalinolide K or its solutions should be
performed in a certified chemical fume hood to minimize inhalation exposure.

o When weighing the compound, use a balance inside the fume hood or in a ventilated
enclosure.

o Avoid direct contact with the skin and eyes.
o Do not eat, drink, or smoke in the laboratory.

e Spill Procedures:

o

In case of a spill, evacuate the area if necessary.

[¢]

Wear appropriate PPE, including respiratory protection, before cleaning up the spill.

o

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

o

For larger spills, follow your institution's emergency procedures.

Disposal Plan

» Waste Disposal: Dispose of Eupalinolide K and any contaminated materials in accordance
with federal, state, and local regulations.
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o Contaminated waste, including gloves, pipette tips, and empty containers, should be
collected in a designated, labeled hazardous waste container.

» Do not dispose of Eupalinolide K down the drain, as it is very toxic to aquatic life.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.

By adhering to these safety protocols, researchers can minimize the risks associated with
handling the potent compound Eupalinolide K and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2508484+#personal-protective-equipment-for-
handling-eupalinolide-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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